Cas no 279-98-1 (6-Oxa-2-azabicyclo[3.2.1]octane)

• Product Name: 6-Oxa-2-azabicyclo[3.2.1]octane
• CAS No: 279-98-1
• MF: C₆H₁₁NO
• MW: 113.1576
• CID: 5051433
• Update Time: 2025-08-03

6-Oxa-2-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 6-oxa-2-azabicyclo[3.2.1]octane
• 7-oxa-4-azabicyclo[3.2.1]octane
• 6-Oxa-2-azabicyclo[3.2.1]octane

• Inchi： 1S/C6H11NO/c1-2-7-5-3-6(1)8-4-5/h5-7H,1-4H2
• InChI Key： JLTCTKIHRFDBFU-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2([H])C([H])([H])C1([H])C([H])([H])C([H])([H])N2[H]

Computed Properties

• Exact Mass: 113.084063974 g/mol
• Monoisotopic Mass: 113.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 113.16